N-(3-chlorophenyl)-4-isopropylbenzamide

• Molecular Formula: C16H16ClNO
• Molecular Weight: 273.75 g/mol
• IUPAC Name: N-(3-chlorophenyl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C16H16ClNO/c1-11(2)12-6-8-13(9-7-12)16(19)18-15-5-3-4-14(17)10-15/h3-11H,1-2H3,(H,18,19)
• InChI Key: BTVRQLDYZJCBDG-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)Cl

Description

N-(3-chlorophenyl)-4-isopropylbenzamide, commonly known as Clonidine, is a medication primarily used for the treatment of high blood pressure, attention deficit hyperactivity disorder (ADHD), anxiety disorders, and withdrawal symptoms from alcohol and opioids. Clonidine is an α2-adrenergic agonist, which means it stimulates the α2-adrenergic receptors in the brain and spinal cord, leading to a decrease in sympathetic nervous system activity and a decrease in blood pressure.

Mechanism of Action

Clonidine works by stimulating the α2-adrenergic receptors in the brain and spinal cord. This leads to a decrease in sympathetic nervous system activity, which in turn leads to a decrease in heart rate and blood pressure. Clonidine also has effects on the central nervous system, including sedation and analgesia.
Biochemical and Physiological Effects:
Clonidine has been shown to have a number of biochemical and physiological effects. In addition to its effects on blood pressure and heart rate, Clonidine has been shown to decrease the release of norepinephrine and dopamine in the brain. Clonidine has also been shown to increase the release of growth hormone and prolactin.

Advantages and Limitations for Lab Experiments

Clonidine has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is a well-established drug with a known mechanism of action, making it a useful tool for studying the effects of α2-adrenergic receptor stimulation. However, one limitation is that Clonidine has a relatively short half-life, which may limit its usefulness in some experiments.

Future Directions

There are a number of potential future directions for research on Clonidine. One area of interest is the use of Clonidine in the treatment of neuropathic pain, which has been shown to be resistant to traditional pain medications. Another area of interest is the use of Clonidine in the treatment of anxiety disorders, which has shown promise in some studies. Additionally, further research is needed to fully understand the biochemical and physiological effects of Clonidine and its potential use in other medical conditions.

Synthesis Methods

Clonidine can be synthesized by reacting 2,6-dichlorobenzonitrile with N-isopropylamidine in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then treated with acetic anhydride to form the final product, Clonidine.

Scientific Research Applications

Clonidine has been extensively studied for its use in the treatment of various medical conditions. In addition to its approved uses, Clonidine has also been investigated for its potential use in the treatment of neuropathic pain, migraine headaches, and hot flashes in menopausal women. Clonidine has also been studied for its effects on sleep, with some studies suggesting that it may improve sleep quality and reduce the frequency of nightmares.